3-Sulfo-taurocholic Acid Disodium Salt

• Molecular Formula: C26H43NNa2O10S2
• Molecular Weight: 639.7 g/mol
• InChI: InChI=1S/C26H45NO10S2.2Na/c1-15(4-7-23(30)27-10-11-38(31,32)33)18-5-6-19-24-20(14-22(29)26(18,19)3)25(2)9-8-17(37-39(34,35)36)12-16(25)13-21(24)28;;/h15-22,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32,33)(H,34,35,36);;/q;2*+1/p-2/t15-,16+,17-,18-,19+,20+,21-,22+,24+,25+,26-;;/m1../s1
• InChIKey: JDZGOMAYFRJNTP-NEMAEHQESA-L

3-Sulfo-taurocholic Acid Disodium Salt: A Sulfated Bile Acid for Cholestasis and Lipid Metabolism Research

3-Sulfo-taurocholic Acid Disodium Salt (CAS 71781-33-4), also known as TCA3S or taurocholic acid 3-sulfate disodium salt, is a sulfated derivative of the conjugated bile acid taurocholic acid . It is an endogenous metabolite formed by the action of sulfotransferases (e.g., SULT2A1) in the liver and intestine . This compound plays a key role in the detoxification and elimination of bile acids, with its plasma levels known to increase significantly during cholestatic liver injury, as demonstrated in bile duct ligation (BDL) mouse models .

+ Sulfated bile acid metabolite — endogenous TCA3S for cholestasis and hepatobiliary research models

+ Detoxification pathway studies — SULT2A1-mediated sulfation product for bile acid elimination research

+ Biomarker assay development — supports LC-MS/MS method context for sulfated bile acid quantification

Why Generic Bile Salts Cannot Replace 3-Sulfo-taurocholic Acid Disodium Salt in Sulfation-Specific Studies

Substituting 3-Sulfo-taurocholic Acid Disodium Salt with a generic bile acid like sodium taurocholate would invalidate experiments focused on bile acid sulfation pathways and their associated pathophysiology. The presence of the 3-sulfate group fundamentally alters the molecule's physicochemical properties—most notably its critical micelle concentration (CMC)—and its biological role as a detoxification metabolite rather than a primary digestive surfactant [1]. This structural difference is critical for studies of cholestasis, where sulfated bile acids serve as specific biomarkers and play a distinct role in hepatic protection [2].

Target: 3-Sulfo-taurocholic Acid

Substitute: Sodium Taurocholate

CMC shift

Sulfation alters critical micelle concentration; micelle-dependent assay outcomes may not transfer between sulfated and unsulfated forms.

Biological role mismatch

Detoxification metabolite context differs from primary digestive surfactant; pathway-specific studies require sulfated identity review.

Analytical specificity

Sulfation-pathway biomarker methods may lose specificity with unsulfated substitutes in LC-MS/MS research matrices.

• [1] Alnouti, Y. (2009). Bile Acid sulfation: a pathway of bile acid elimination and detoxification. Toxicological Sciences, 108(2), 225-246. View Source
• [2] Engwerda, A. H. J., & Fletcher, S. P. (2020). Determination of the critical micelle concentration of compound 3. Bio-protocol. View Source

Quantitative Differentiation: 3-Sulfo-taurocholic Acid Disodium Salt vs. Taurocholic Acid and Other Bile Salts

Critical Micelle Concentration (CMC) Shift: Over 200-Fold Difference vs. Taurocholic Acid

The sulfation at the 3-position dramatically lowers the CMC of 3-Sulfo-taurocholic Acid Disodium Salt to 0.011 mM [1], compared to the 3-11 mM range reported for unsulfated sodium taurocholate [2]. This quantification represents a difference of at least 270-fold, indicating that sulfation significantly enhances the molecule's ability to self-assemble into micelles at much lower concentrations.

CMC Shift vs. Taurocholic Acid

Cross-study comparable

Target CMC: 0.011 mM vs. Comparator: 3–11 mM

Supports micelle-based experimental design at research-relevant concentrations.

At least 270-fold lower CMC; measured via ring tensiometry in TRIS buffer, pH 8.0, 25°C.

Evidence Dimension	Critical Micelle Concentration (CMC)
Target Compound Data	0.011 mM
Comparator Or Baseline	Sodium Taurocholate: 3-11 mM
Quantified Difference	Target CMC is approximately 270 to 1000 times lower
Conditions	Target: 0.5 M TRIS buffer (pH 8.00) at 25°C via ring tensiometry; Comparator: 20-25°C in H2O (as per vendor specifications)

Why This Matters

This extreme CMC differential dictates that sulfated bile acids like TCA3S will form micelles at physiologically relevant concentrations where unsulfated bile acids remain as monomers, directly impacting experimental design in membrane protein research and drug solubilization studies.

• [1] Engwerda, A. H. J., & Fletcher, S. P. (2020). Determination of the critical micelle concentration of compound 3. Bio-protocol. View Source
• [2] Sigma-Aldrich. Taurocholic acid sodium salt hydrate - Product Specification. View Source

Differential Solubility Profile in Organic Solvents vs. Aqueous Buffers

Vendor-certified solubility data for 3-Sulfo-taurocholic Acid Disodium Salt shows precise quantitative differences in key solvents: 1 mg/mL in DMF, 1 mg/mL in PBS (pH 7.2), and a markedly lower 0.3 mg/mL in DMSO . In contrast, sodium taurocholate is reported to be freely soluble in water (up to 0.2 M, or >100 mg/mL) [1]. The limited solubility of the sulfated derivative in DMSO is a critical handling parameter for researchers preparing stock solutions for cell-based assays.

Solubility Profile Comparison

Cross-study comparable

Target: DMF 1 mg/mL, PBS 1 mg/mL, DMSO 0.3 mg/mL vs. Comparator: H₂O ~108 mg/mL

Informs stock solution preparation and buffer selection for in vitro assays.

Target is over 100× less water-soluble; DMSO solubility requires handling review.

Evidence Dimension	Solubility
Target Compound Data	DMF: 1 mg/mL; PBS (pH 7.2): 1 mg/mL; DMSO: 0.3 mg/mL
Comparator Or Baseline	Sodium Taurocholate: H2O: 0.2 M (~108 mg/mL)
Quantified Difference	Target is >100x less soluble in water than the unsulfated comparator.
Conditions	Room temperature; vendor-specified solubility limits

Why This Matters

This precise solubility data prevents experimental failure due to precipitation, particularly in DMSO-based stock solutions, and informs buffer selection for in vitro studies, ensuring the compound remains in solution at the intended concentration.

• [1] Sigma-Aldrich. Taurocholic acid BioXtra, ≥95% HPLC - Product Specification. View Source

Metabolic Origin and In Vivo Dynamics: A Biomarker of Cholestatic Injury Distinct from Primary Bile Acids

3-Sulfo-taurocholic Acid Disodium Salt is not a primary bile acid but an endogenous metabolite produced via sulfation of taurocholic acid . Its plasma concentration is dynamically regulated during liver injury. In a bile duct ligation (BDL) mouse model, plasma levels were elevated at 6 hours post-BDL in both wild-type and Sort1 knockout mice, and were further elevated specifically in Sort1 knockout mice at 24 hours post-BDL . This dynamic, injury-specific regulation contrasts with the primary role of taurocholic acid in constitutive fat digestion.

Metabolic Origin & In Vivo Dynamics

Class-level inference

Endogenous sulfated metabolite; plasma levels elevated in BDL mouse model at 6 h and 24 h post-injury.

Reported biomarker context in cholestasis models; data to verify.

Categorical difference from primary bile acid digestive role; source-specific review recommended.

Evidence Dimension	Biological Origin and In Vivo Dynamics
Target Compound Data	Endogenous sulfated metabolite; plasma levels increase in BDL-induced cholestasis
Comparator Or Baseline	Taurocholic Acid (primary bile acid, digestive function)
Quantified Difference	Not applicable (categorical difference in biological role)
Conditions	Bile duct ligation (BDL) mouse model of cholestasis

Why This Matters

For researchers modeling cholestatic liver disease or studying bile acid detoxification, TCA3S is the relevant analyte and pathway modulator; using the unsulfated parent compound would not recapitulate the metabolic and signaling context of hepatic stress responses.

Analytical Purity: Validated ≥98% HPLC Purity for Reproducible Quantitative Assays

Commercially available 3-Sulfo-taurocholic Acid Disodium Salt is supplied with a certified purity of ≥98% as determined by HPLC . This high level of analytical characterization ensures minimal batch-to-batch variability and low impurity interference, which is essential for its use as an analytical standard in LC-MS/MS methods for quantifying sulfated bile acids in biological matrices like plasma and dried blood spots .

Analytical Purity

Supporting evidence

≥98% (HPLC)

Supports quantitative assay reproducibility with characterized purity specification.

Exceeds common 95% research-grade threshold; suitable for LC-MS/MS reference standard use.

Evidence Dimension	Analytical Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Industry standard for research-grade biochemicals (typically ≥95%)
Quantified Difference	Exceeds common 95% purity threshold by at least 3%.
Conditions	High-Performance Liquid Chromatography (HPLC) analysis

Why This Matters

For procurement, this validated purity metric reduces the risk of experimental artifacts in quantitative studies and ensures that the purchased material meets the specifications required for publication-ready data.

Optimal Applications for 3-Sulfo-taurocholic Acid Disodium Salt Based on Differentiated Evidence

Cholestatic Liver Disease Modeling and Biomarker Analysis

3-Sulfo-taurocholic Acid Disodium Salt is the ideal reference standard for developing and validating LC-MS/MS assays to quantify sulfated bile acids as biomarkers of cholestasis. Its established in vivo dynamics in BDL mouse models make it essential for studies tracking the progression of hepatobiliary injury and the efficacy of therapeutic interventions aimed at modulating bile acid detoxification pathways [1].

Membrane Protein Solubilization and Detergent Studies

The exceptionally low CMC of 0.011 mM positions this compound as a specialized detergent for solubilizing membrane proteins under conditions where conventional bile salts like sodium taurocholate (CMC 3-11 mM) [1] would fail to form micelles. This property is particularly valuable for isolating and studying membrane protein complexes at low surfactant concentrations, minimizing protein denaturation.

Investigation of Sulfotransferase (SULT2A1) Activity and Regulation

As the direct product of taurocholic acid sulfation by SULT2A1 , this compound is an indispensable substrate and product standard for in vitro enzymatic assays. Researchers investigating the regulation of this detoxification pathway, or screening for SULT2A1 inhibitors/inducers, require this specific sulfated metabolite to accurately measure enzyme kinetics and product formation [1].

Application

Selection Property

Validation Focus

Cholestasis biomarker assay development

Sulfated bile acid reference identity

LC-MS/MS quantification in hepatobiliary model matrices

Membrane protein solubilization research

Low-CMC detergent behavior

Micelle assembly at research-relevant concentrations

SULT2A1 sulfotransferase activity studies

Sulfated metabolite product standard

Enzyme kinetics and pathway modulation assay context

• [1] Alnouti, Y. (2009). Bile Acid sulfation: a pathway of bile acid elimination and detoxification. Toxicological Sciences, 108(2), 225-246. View Source
• [2] Engwerda, A. H. J., & Fletcher, S. P. (2020). Determination of the critical micelle concentration of compound 3. Bio-protocol. View Source
• [3] Sigma-Aldrich. Taurocholic acid sodium salt hydrate - Product Specification. View Source